Cas no 921937-74-8 (1,3,2-Dioxaborolane, 2-[2-(hexyloxy)phenyl]-4,4,5,5-tetramethyl-)
921937-74-8 structure
Product Name:1,3,2-Dioxaborolane, 2-[2-(hexyloxy)phenyl]-4,4,5,5-tetramethyl-
CAS No:921937-74-8
MF:C18H29BO3
MW:304.232065916061
CID:742728
PubChem ID:71421864
Update Time:2025-04-19
1,3,2-Dioxaborolane, 2-[2-(hexyloxy)phenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborolane, 2-[2-(hexyloxy)phenyl]-4,4,5,5-tetramethyl-
- 2-(2-hexoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 921937-74-8
- 2-[2-(HEXYLOXY)PHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
- DTXSID60840909
-
- Inchi: 1S/C18H29BO3/c1-6-7-8-11-14-20-16-13-10-9-12-15(16)19-21-17(2,3)18(4,5)22-19/h9-10,12-13H,6-8,11,14H2,1-5H3
- InChI Key: DRQYKONTWMGDGX-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=CC=2OCCCCCC)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 304.2209749g/mol
- Monoisotopic Mass: 304.2209749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
1,3,2-Dioxaborolane, 2-[2-(hexyloxy)phenyl]-4,4,5,5-tetramethyl- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
921937-74-8 (1,3,2-Dioxaborolane, 2-[2-(hexyloxy)phenyl]-4,4,5,5-tetramethyl-) Related Products
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